![molecular formula C7H14ClNO3 B1424420 6,6-Dimethyl-morpholine-3-carboxylic acid hydrochloride CAS No. 1255098-60-2](/img/structure/B1424420.png)
6,6-Dimethyl-morpholine-3-carboxylic acid hydrochloride
Overview
Description
“6,6-Dimethyl-morpholine-3-carboxylic acid hydrochloride” is a chemical compound with the CAS Number: 1313277-24-5 . Its linear formula is C7H14ClNO3 . It is stored at room temperature in an inert atmosphere . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H13NO3.ClH/c1-7(2)4-8-5(3-11-7)6(9)10;/h5,8H,3-4H2,1-2H3,(H,9,10);1H/t5-;/m0./s1 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
The compound has a molecular weight of 195.65 . It is a solid at room temperature .Scientific Research Applications
Synthesis and Peptidomimetic Chemistry
Enantiopure Fmoc-protected morpholine-3-carboxylic acid, synthesized from dimethoxyacetaldehyde and serine methyl ester, demonstrates a practical synthesis route. This compound, through a five-step process, exhibits full compatibility with solid-phase peptide synthesis. This compatibility opens doors for its application in peptidomimetic chemistry, particularly on the solid phase, marking a significant contribution to the field of synthetic organic chemistry (Sladojevich, Trabocchi, & Guarna, 2007).
Structural Analysis and Characterization
The structural and molecular characteristics of N-(ω-carboxyalkyl)morpholine hydrochlorides have been meticulously analyzed through various techniques including 13 C CP MAS NMR, FTIR, and PM3 calculations. X-ray diffraction methods have further detailed the structure of N-(3-carboxypropyl)morpholine hydrochloride, uncovering the formation of centrosymmetric dimers connected by hydrogen bonds, and highlighting non-equivalence of the ring carbon atoms in solid state, as opposed to in solution (Dega-Szafran et al., 2001).
Medicinal Chemistry and Pharmacology
In the realm of medicinal chemistry, 6,6-Dimethyl-morpholine-3-carboxylic acid hydrochloride derivatives have showcased significant antihypoxic effects, revealing promising leads for future pharmacological testing and drug development. These compounds, particularly as N-R-amides, offer a framework for new biologically active substances targeting hypoxia-related pathologies (Ukrainets, Mospanova, & Davidenko, 2014).
Liquid Crystal Research
Research into the field of liquid crystals has also been enriched by derivatives of 6,6-Dimethyl-morpholine-3-carboxylic acid hydrochloride. For instance, certain coumarin derivatives have displayed liquid crystalline properties, contributing to the advancement of materials science and offering insights into the interplay between molecular structure and mesomorphic behavior (Mahadevan et al., 2013).
Safety And Hazards
The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if swallowed: Call a poison center/doctor if you feel unwell (P301+P312) .
properties
IUPAC Name |
6,6-dimethylmorpholine-3-carboxylic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3.ClH/c1-7(2)4-8-5(3-11-7)6(9)10;/h5,8H,3-4H2,1-2H3,(H,9,10);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCLGQALHYUKMJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNC(CO1)C(=O)O)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6,6-Dimethyl-morpholine-3-carboxylic acid hydrochloride | |
CAS RN |
1255098-60-2 | |
Record name | 3-Morpholinecarboxylic acid, 6,6-dimethyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1255098-60-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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